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Introduction
10,11-Dihydro-24-hydroxyaflavinine is a naturally occurring indole diterpenoid produced by

various fungi, notably Aspergillus flavus and has also been isolated from Eupenicillium

crustaceum.[1] As a member of the aflavinine family, this compound has garnered interest for

its potential biological activities, particularly its insecticidal properties. This technical guide

provides a summary of the available physical and chemical properties of 10,11-Dihydro-24-
hydroxyaflavinine. While detailed experimental protocols and specific signaling pathway

information are not extensively available in public literature, this document consolidates the

current knowledge to serve as a foundational resource for research and development.

Physical and Chemical Properties
A compilation of the known physical and chemical data for 10,11-Dihydro-24-
hydroxyaflavinine is presented below. This information is critical for its handling,

characterization, and application in experimental settings.
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Property Value Source

Molecular Formula C₂₈H₄₁NO₂ [2]

Molecular Weight 423.64 g/mol [2]

CAS Number 171569-81-6 [2]

IUPAC Name

(2S,4R,4aS,7R,7aS,8R,9R,11

aS)-9-(2-hydroxypropan-2-

yl)-8-(1H-indol-2-yl)-4,4a,7-

trimethyl-

1,2,3,4,5,6,7,7a,8,9,10,11-

dodecahydrobenzo[j]naphthale

n-2-ol

[3]

Synonyms
10,23,24,25-Tetrahydro-24-

hydroxyaflavinine
[3]

Appearance Powder [2]

Purity
>98% (as commercially

available)
[2]

Boiling Point
589.6 ± 30.0 °C at 760 mmHg

(Predicted)
[1]

Density 1.1 ± 0.1 g/cm³ (Predicted) [1]

Solubility
Soluble in Chloroform and

DMSO
[3][4]

Storage

Store in a sealed, cool, and dry

condition; stock solutions can

be stored below -20°C for

several months.

[2][3]

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of 10,11-
Dihydro-24-hydroxyaflavinine are not readily available in the surveyed literature. The
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compound is known to be produced through microbial fermentation of Aspergillus species.[3]

General methodologies for the isolation of fungal metabolites typically involve:

Fermentation: Culturing the producing fungal strain in a suitable liquid or solid medium under

optimized conditions to promote the biosynthesis of the target compound.

Extraction: Extraction of the fungal biomass and/or culture broth with organic solvents such

as ethyl acetate or chloroform.

Chromatographic Purification: A series of chromatographic techniques, including column

chromatography (using silica gel or other stationary phases), preparative thin-layer

chromatography (TLC), and high-performance liquid chromatography (HPLC), are generally

employed to isolate the pure compound.

Characterization would typically involve a combination of spectroscopic methods, including

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and

Infrared (IR) Spectroscopy, to elucidate and confirm the chemical structure. However, specific

spectral data for 10,11-Dihydro-24-hydroxyaflavinine are not detailed in the available

resources.

Biological Activity and Potential Signaling Pathways
10,11-Dihydro-24-hydroxyaflavinine is reported to possess insecticidal properties.[1] The

broader class of indole diterpenoids, to which this compound belongs, is known for a range of

biological activities, including antibacterial, anti-insect, and ion channel inhibitory effects.[5][6]

The precise mechanism of action for 10,11-Dihydro-24-hydroxyaflavinine has not been

elucidated. However, the insecticidal activity of other indole-based natural products has been

linked to the modulation of ion channels in insects.[7] For instance, some halogenated indoles

have been shown to act as activators of the glutamate-gated chloride channel (GluCl), a

prominent target for insecticides.[7] This suggests a potential, though unconfirmed,

neurological mode of action for 10,11-Dihydro-24-hydroxyaflavinine in insects.

Given the lack of specific pathway information, a generalized logical workflow for investigating

the insecticidal mechanism is presented below.
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Logical Workflow for Investigating Insecticidal Mechanism

Initial Screening & Characterization

Mechanism of Action Studies

Target Validation & Pathway Analysis

10,11-Dihydro-24-hydroxyaflavinine

Insecticidal Activity Assay
(e.g., against target insect pest)

Test

Determine LC50 / EC50

Quantify

Hypothesis: Neurological Target

Based on structural class

Electrophysiology on Insect Neurons
(e.g., patch-clamp)

Ion Channel Screening
(e.g., GABA, nAChR, GluCl, Na+, K+, Ca2+ channels) Binding Assays with Radioligands

Identify Specific Ion Channel Target

Downstream Effect Analysis
(e.g., membrane potential, intracellular Ca2+)

Behavioral Assays
(e.g., paralysis, feeding inhibition)

Confirmation of Insecticidal Effect
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Caption: A logical workflow for the investigation of the insecticidal mechanism of 10,11-
Dihydro-24-hydroxyaflavinine.

Conclusion
10,11-Dihydro-24-hydroxyaflavinine is a fungal metabolite with established insecticidal

potential. While its basic physical and chemical properties are known, there is a significant gap

in the publicly available, in-depth technical data regarding its detailed synthesis, purification, full

spectroscopic characterization, and specific molecular mechanism of action. The information

provided herein serves as a starting point for researchers interested in exploring the

therapeutic or agrochemical applications of this and related aflavinine compounds. Further

primary research is required to fully elucidate its biological functions and potential for

development.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b15595168#10-11-dihydro-24-hydroxyaflavinine-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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